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Compound of Interest

Compound Name: 4-Bromo-4'-vinylbiphenyl

Cat. No.: B15250904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-4'-vinylbiphenyl, a
functionalized biphenyl derivative with significant potential in polymer chemistry, materials

science, and as an intermediate in organic synthesis. This document details its synthesis,

commercial availability of its precursors, and its potential applications, with a focus on providing

practical information for research and development.

Chemical Properties and Structure
4-Bromo-4'-vinylbiphenyl is an aromatic compound featuring a biphenyl backbone,

substituted with a bromine atom at the 4-position and a vinyl group at the 4'-position. This

structure provides a unique combination of reactivity, allowing for further functionalization

through reactions involving the bromine atom (e.g., cross-coupling reactions) and

polymerization or other additions at the vinyl group.

Table 1: Physicochemical Properties of 4-Bromo-4'-vinylbiphenyl and Related Compounds
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Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

4-

Bromobiphen

yl

92-66-0 C₁₂H₉Br 233.10 82-86 310

4-Bromo-4'-

formylbiphen

yl

50670-51-4 C₁₃H₉BrO 261.12
Not readily

available

Not readily

available

4-Bromo-4'-

vinylbiphenyl

Not readily

available
C₁₄H₁₁Br 259.14

Not readily

available

Not readily

available

4-

Vinylbiphenyl
2350-89-2 C₁₄H₁₂ 180.25 118-120 295-298

Note: Some data for 4-Bromo-4'-vinylbiphenyl and its direct precursor is not readily available

in public databases and may require experimental determination.

Commercial Availability and Suppliers
Direct commercial availability of 4-Bromo-4'-vinylbiphenyl is limited, suggesting it is primarily

available through custom synthesis. However, its key precursor, 4-bromobiphenyl, is widely

available from numerous chemical suppliers. Researchers can procure this starting material

and synthesize 4-Bromo-4'-vinylbiphenyl in the laboratory.

Table 2: Selected Suppliers of 4-Bromobiphenyl
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Supplier Country/Region Purity
Available
Quantities

Sigma-Aldrich Global ≥98% Grams to Kilograms

Alfa Aesar (Thermo

Fisher Scientific)
Global 99% Grams to Kilograms

TCI America USA >98.0% Grams to Kilograms

SARA Research &

Development Centre
India High Purity Inquire for details

REDDY N REDDY

PHARMACEUTICALS
Hyderabad, India 98%

1 kg, 5 kg, 10 kg,

25kg and 1 MT

JSK Chemicals Gujarat, India 99%
1 kg, 5 kg, 10 kg,

25kg and 1 MT

Boron Molecular Australia Inquire for details Inquire for details

Note: This is not an exhaustive list. Researchers should verify availability and purity with

specific suppliers.

For custom synthesis of 4-Bromo-4'-vinylbiphenyl, companies specializing in custom

chemical manufacturing can be contacted.

Synthesis of 4-Bromo-4'-vinylbiphenyl
A facile and effective two-step synthesis for 4-Bromo-4'-vinylbiphenyl has been reported,

starting from commercially available 4-bromobiphenyl.[1][2] The synthetic route involves a

Friedel-Crafts formylation followed by a Wittig reaction.
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4-Bromobiphenyl 4-Bromo-4'-formylbiphenyl

Friedel-Crafts Formylation
(TiCl4, Cl2CHOCH3)

4-Bromo-4'-vinylbiphenyl

Wittig Reaction
(CH3P(C6H5)3Br, KOC(CH3)3)

Step 1: Friedel-Crafts Formylation

Step 2: Wittig Reaction

Dissolve 4-Bromobiphenyl
in CH2Cl2

Cool to 0°C

Add TiCl4

Add Cl2CHOCH3

React for 24h at RT

Quench and Hydrolyze

Purify 4-Bromo-4'-formylbiphenyl

Prepare Wittig Reagent

Intermediate Product

React with 4-Bromo-4'-formylbiphenyl

Reaction Work-up

Purify 4-Bromo-4'-vinylbiphenyl
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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